2-tert-Butylamino-6-chloro-nicotinonitrile

• Molecular Formula: C10H12ClN3
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 2-(tert-butylamino)-6-chloropyridine-3-carbonitrile
• InChI: InChI=1S/C10H12ClN3/c1-10(2,3)14-9-7(6-12)4-5-8(11)13-9/h4-5H,1-3H3,(H,13,14)
• InChI Key: FSYYDTJOVVLBJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=C(C=CC(=N1)Cl)C#N

Description

2-tert-Butylamino-6-chloro-nicotinonitrile is a useful research compound. Its molecular formula is C10H12ClN3 and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-tert-butylamino-6-chloro-nicotinamide (3, 850 mg, 3.73 mmol) in acetonitrile (anhydrous, 40 mL) were added pyridine (2.42 mL, 29.9 mmol) and POCl3 (1.37 mL, 14.9 mmol). The reaction was heated at 55° C. for 3 hours. After cooling to room temperature, NaOH solution (10% aq.) was slowly added till pH 9. The solution was extracted with EtOAc (3×50 mL). The combined organic layer was dried over MgSO4, filtered, and concentrated in vacuo. Purification was accomplished by Biotage silica gel chromatography, eluting with 2%-30% EtOAc/hexanes gradient, to afford 630 mg (80% yield) of the title product.